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Compound of Interest

Compound Name: Methyl isoeugenol

Cat. No.: B1219684 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl isoeugenol (1,2-dimethoxy-4-(1-propenyl)benzene) is a naturally occurring

phenylpropanoid found in various essential oils.[1][2] It is widely used as a fragrance and

flavoring agent in cosmetics, personal care products, and food.[3] Due to its prevalence and

regulatory limits in consumer products, accurate quantification is crucial. Methyl isoeugenol
serves as an essential reference standard in chromatographic techniques such as Gas

Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography

(HPLC) to ensure the identity and purity of the analyte in a variety of matrices.[4] These

application notes provide detailed protocols and quantitative data for the use of methyl
isoeugenol as a reference standard.

Physicochemical Properties of Methyl Isoeugenol
A thorough understanding of the physicochemical properties of a reference standard is

fundamental for method development and troubleshooting.
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Property Value Reference

Molecular Formula C₁₁H₁₄O₂ [5]

Molecular Weight 178.23 g/mol [5]

Appearance Colorless to pale yellow liquid [5]

Boiling Point 262-264 °C [6]

Melting Point 98-100 °C [6]

Density 1.05 g/mL at 25 °C [6]

Refractive Index n20/D 1.568 [6]

Solubility

Insoluble in water; Soluble in

organic solvents like ethanol

and chloroform.

[2]

CAS Number 93-16-3 [5]

Quantitative Data Summary
The following tables summarize the limits of detection (LOD) and quantification (LOQ) for

isoeugenol (a closely related compound often analyzed alongside methyl isoeugenol) and

methyl eugenol in various matrices using different chromatographic techniques. This data is

critical for assessing method sensitivity and applicability.

Table 1: Reported Limits of Detection (LOD) and Quantification (LOQ) for Isoeugenol
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Matrix
Analytical
Method

LOD LOQ Reference

Fish Fillet GC-MS/MS 1.2 µg/kg 4 µg/kg [4]

Fish and Shrimp HPLC-UV 13 µg/kg - [1]

Finfish LC-MS/MS 0.2-0.7 ng/g 2.5 ng/g [7]

Smoked

Sausage & Fish
HPLC-FLD 0.6 µg/kg - [1]

Creams and

Lotions
GC-MS 0.075 µg/g - [1]

Perfumes HPLC 0.10 µg/mL - [1]

Table 2: Reported Limits of Detection (LOD) and Quantification (LOQ) for Methyl Eugenol

Matrix
Analytical
Method

LOD LOQ Reference

Fish Fillet GC-MS/MS 0.2 µg/kg 0.7 µg/kg [8]

Tea Tree Oils GC-MS - - [9]

Food Samples GC-MS/MS 1.0 - 50.0 µg/kg - [10]

Experimental Protocols
Detailed and validated experimental protocols are essential for reproducible and accurate

results. The following sections provide step-by-step methodologies for the analysis of methyl
isoeugenol in different matrices.

Protocol 1: Analysis of Methyl Isoeugenol in Cosmetics
by GC-MS
This protocol is designed for the quantification of methyl isoeugenol in complex cosmetic

matrices such as creams and lotions.
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1. Sample Preparation:

Weigh 0.2 g of the cosmetic sample into a centrifuge tube.

Add 2.5 mL of water and 2.5 mL of methanol containing 20 mM ammonium formate.[11]

Vortex the mixture for 2 minutes at 1600 rpm.[11]

Place the mixture in an ultrasonic bath for 30 minutes for further extraction.[11]

Centrifuge approximately 1 mL of the extract for 5 minutes at 10,000 rpm.[11]

Transfer the supernatant to a clean vial for GC-MS analysis.

2. GC-MS Parameters:

Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent nonpolar

capillary column.[12]

Carrier Gas: Helium at a constant flow of 1.0 mL/min.[12]

Injection: 1 µL in splitless mode.

Inlet Temperature: 250 °C.[12]

Oven Temperature Program:

Initial temperature of 70 °C, hold for 2 minutes.

Ramp to 240 °C at a rate of 10 °C/min.

Hold at 240 °C for 5 minutes.

MS Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM) for quantification.
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Monitored Ions for Methyl Isoeugenol: m/z 178 (quantifier), 163, 147 (qualifiers).

3. Reference Standard Preparation:

Prepare a stock solution of methyl isoeugenol (≥98% purity) in methanol at a concentration

of 1 mg/mL.

Prepare a series of working standard solutions by serial dilution of the stock solution to

create a calibration curve (e.g., 0.1, 0.5, 1, 5, 10 µg/mL).

Protocol 2: Analysis of Methyl Isoeugenol in Fish Tissue
by HPLC
This protocol is suitable for the determination of methyl isoeugenol residues in aquatic

products.

1. Sample Preparation:

Homogenize 5 g of fish tissue with 10 mL of acetonitrile in a blender.

Centrifuge the homogenate at 4000 rpm for 10 minutes.

Collect the supernatant and filter it through a 0.45 µm syringe filter into an HPLC vial.

2. HPLC Parameters:

Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm).[2]

Mobile Phase: A gradient of methanol and water.

Mobile Phase A: Water

Mobile Phase B: Methanol

Gradient Program:

0-5 min: 30% B
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5-15 min: 30% to 90% B

15-20 min: 90% B

20-21 min: 90% to 30% B

21-25 min: 30% B

Flow Rate: 1.0 mL/min.[2]

Column Temperature: 30 °C.

Detection: UV detector at 221 nm.[2]

Injection Volume: 20 µL.

3. Reference Standard Preparation:

Prepare a stock solution of methyl isoeugenol (≥98% purity) in methanol at a concentration

of 1 mg/mL.

Prepare working standards in the range of 0.1 to 50 µg/mL by diluting the stock solution with

the mobile phase.

Visualizations
The following diagrams illustrate the experimental workflows for the chromatographic analysis

of methyl isoeugenol.
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Caption: GC-MS workflow for methyl isoeugenol analysis in cosmetics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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